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Compound of Interest

Compound Name: Benzyl octyl adipate

Cat. No.: B044164 Get Quote

CAS Number: 3089-55-2

Chemical Formula: C₂₁H₃₂O₄

Molecular Weight: 348.48 g/mol [1]

This technical guide provides an in-depth overview of Benzyl Octyl Adipate, a chemical

compound with applications in various industrial and pharmaceutical sectors. The information is

intended for researchers, scientists, and drug development professionals, offering a detailed

look at its properties, synthesis, applications, and safety.

Physicochemical Properties
Benzyl Octyl Adipate is a colorless to light yellow liquid with a mild, aromatic odor.[2] It is

characterized by its solubility in organic solvents like ethanol, ether, and ketones, and its

relative insolubility in water.[2] While extensive experimental data is not readily available, a

combination of reported and predicted properties are summarized below.
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Property Value Source

Molecular Formula C₂₁H₃₂O₄ [1]

Molecular Weight 348.48 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Odor Aromatic [2]

Density 1.013 ± 0.06 g/cm³ (Predicted)

Boiling Point 434.2 ± 20.0 °C (Predicted)

Solubility
Soluble in ethanol, ether, and

ketones
[2]

Storage Condition
Sealed in a dry place at room

temperature

Synthesis of Benzyl Octyl Adipate
The synthesis of Benzyl Octyl Adipate is typically achieved through the esterification of adipic

acid with benzyl alcohol and n-octanol. While a specific, detailed protocol for this exact

unsymmetrical diester is not widely published, a general and plausible experimental

methodology can be derived from standard esterification procedures for similar compounds,

such as dioctyl adipate and dibenzyl adipate.

Experimental Protocol: Two-Step Esterification
This protocol outlines a two-step process to synthesize Benzyl Octyl Adipate, which can help

control the formation of the desired unsymmetrical diester over the symmetrical byproducts

(dibenzyl adipate and dioctyl adipate).

Step 1: Monobenzyl Adipate Synthesis

Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer, reflux

condenser, and a Dean-Stark apparatus, combine adipic acid (1 equivalent), benzyl alcohol

(1 equivalent), and a suitable acid catalyst (e.g., p-toluenesulfonic acid, 0.02 equivalents). A

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.capotchem.cn/doc/viewmsds_3089-55-2.html
https://www.capotchem.cn/doc/viewmsds_3089-55-2.html
https://apps.dtic.mil/sti/pdfs/AD1166294.pdf
https://apps.dtic.mil/sti/pdfs/AD1166294.pdf
https://apps.dtic.mil/sti/pdfs/AD1166294.pdf
https://www.benchchem.com/product/b044164?utm_src=pdf-body
https://www.benchchem.com/product/b044164?utm_src=pdf-body
https://www.benchchem.com/product/b044164?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solvent that forms an azeotrope with water, such as toluene, should be added to facilitate

water removal.

Reaction: Heat the mixture to reflux. The water produced during the esterification will be

collected in the Dean-Stark trap.

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or by

measuring the amount of water collected. The reaction is complete when one equivalent of

water has been removed.

Work-up: Cool the reaction mixture. Wash the organic layer with a saturated sodium

bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine. Dry the

organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to

obtain crude monobenzyl adipate.

Step 2: Octyl Esterification

Reactant Preparation: To the crude monobenzyl adipate from Step 1, add n-octanol (1.1

equivalents) and a fresh portion of the acid catalyst in toluene.

Reaction: Heat the mixture to reflux and collect the water formed in the Dean-Stark

apparatus.

Monitoring: Monitor the reaction for the disappearance of the monobenzyl adipate starting

material by TLC.

Purification: After the reaction is complete, cool the mixture and perform the same aqueous

work-up as in Step 1. The crude Benzyl Octyl Adipate can then be purified by vacuum

distillation to remove unreacted starting materials and symmetrical diester byproducts.

Synthesis Workflow

Adipic Acid
Benzyl Alcohol

n-Octanol
Acid-Catalyzed Esterification

Aqueous Work-up
(Neutralization & Washing)

Vacuum Distillation Benzyl Octyl Adipate
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Click to download full resolution via product page

A simplified workflow for the synthesis of Benzyl Octyl Adipate.

Applications
Benzyl Octyl Adipate has documented applications in two primary areas: as a plasticizer and

as a component in the synthesis of pharmaceutical prodrugs.

Plasticizer
Similar to other adipate esters, Benzyl Octyl Adipate can be used as a plasticizer. Plasticizers

are additives that increase the flexibility, workability, and durability of polymers. While not as

common as dioctyl adipate (DOA), its properties may be beneficial in specific polymer

formulations.

Synthesis of Sulbactam Prodrugs
A notable application of Benzyl Octyl Adipate is in the development of orally effective

prodrugs of the β-lactamase inhibitor, sulbactam. The ester linkage can be designed to be

cleaved in vivo, releasing the active drug. This approach can improve the oral bioavailability of

parent drugs that are otherwise poorly absorbed.
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Application Pathways

Benzyl Octyl Adipate

Plasticizer for Polymers Prodrug Synthesis Intermediate

Sulbactam Prodrug

Improved Oral Bioavailability
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Key application areas of Benzyl Octyl Adipate.

Toxicological Profile
The toxicological properties of Benzyl Octyl Adipate have not been thoroughly investigated.[1]

However, based on the available safety data sheets, the following information can be

summarized:

Acute Toxicity: No data available.[1]

Skin Corrosion/Irritation: No data available.[1]

Serious Eye Damage/Irritation: No data available.[1]

Respiratory or Skin Sensitization: Prolonged or repeated exposure may cause allergic

reactions in certain sensitive individuals.[1]
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Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC.[1]

Reproductive Toxicity: No data available.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation upon

inhalation.[1]

Specific Target Organ Toxicity (Repeated Exposure): No data available.[1]

It is important to handle Benzyl Octyl Adipate with appropriate personal protective equipment

in a well-ventilated area.[3]

Analytical Methods
The characterization and quality control of Benzyl Octyl Adipate would typically involve a

combination of standard analytical techniques used for organic compounds.

Experimental Protocol: Purity Determination by Gas
Chromatography (GC)

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a

suitable capillary column (e.g., a non-polar or medium-polarity column like a DB-5 or HP-5).

Sample Preparation: Prepare a dilute solution of Benzyl Octyl Adipate in a volatile organic

solvent such as ethyl acetate or dichloromethane.

GC Conditions:

Injector Temperature: 250 °C

Detector Temperature: 280 °C

Oven Temperature Program: Start at a suitable initial temperature (e.g., 150 °C), hold for

1-2 minutes, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g.,

280 °C) and hold for several minutes to ensure all components elute.

Carrier Gas: Helium or hydrogen at a constant flow rate.
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Analysis: Inject a small volume of the prepared sample. The purity can be determined by the

area percentage of the main peak corresponding to Benzyl Octyl Adipate.

Other Analytical Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure by identifying the characteristic signals for the benzyl, octyl, and adipate moieties.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional

groups, particularly the ester carbonyl stretch (around 1730 cm⁻¹).

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Analytical Workflow

Benzyl Octyl Adipate Sample

Gas Chromatography (GC)
- Purity

NMR Spectroscopy
- Structure Confirmation

FTIR Spectroscopy
- Functional Groups

Mass Spectrometry
- Molecular Weight

Comprehensive Characterization
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A typical analytical workflow for the characterization of Benzyl Octyl Adipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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